Cas no 74751-36-3 (Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI))

Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI) structure
74751-36-3 structure
Product Name:Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI)
CAS No:74751-36-3
MF:C13H24ClN3O2
MW:289.801562309265
CID:563141
PubChem ID:3058228
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI)
    • 3-[(1S,3R)-3-tert-butylcyclohexyl]-1-(2-chloroethyl)-1-nitrosourea
    • cis-1-(3-tert-Butylcyclohexyl)-3-(2-chloroethyl)-3-nitrosourea
    • 74751-36-3
    • BRN 3973033
    • Urea, 1-(3-tert-butylcyclohexyl)-3-(2-chloroethyl)-3-nitroso-, (Z)-
    • Inchi: 1S/C13H24ClN3O2/c1-13(2,3)10-5-4-6-11(9-10)15-12(18)17(16-19)8-7-14/h10-11H,4-9H2,1-3H3,(H,15,18)/t10-,11+/m0/s1
    • InChI Key: LTXPNHSMRSFKEW-WDEREUQCSA-N
    • SMILES: ClCCN(C(N[C@@H]1CCC[C@@H](C1)C(C)(C)C)=O)N=O

Computed Properties

  • Exact Mass: 289.1557047g/mol
  • Monoisotopic Mass: 289.1557047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 61.8Ų

Urea,N-(2-chloroethyl)-N'-[3-(1,1-dimethylethyl)cyclohexyl]-N-nitroso-, cis- (9CI) Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.